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Cat. No.: B12403344 Get Quote

Introduction

Alprazolam, a widely prescribed benzodiazepine for anxiety and panic disorders, is extensively

metabolized in the human body. Its primary active metabolite is α-hydroxyalprazolam, with 4-

hydroxyalprazolam being another significant metabolite. The quantitative analysis of

alprazolam and its metabolites, particularly in biological matrices such as plasma, is crucial for

pharmacokinetic studies, therapeutic drug monitoring, and toxicological investigations. This

document provides detailed application notes and protocols for the chromatographic separation

and quantification of alprazolam and α-hydroxyalprazolam using High-Performance Liquid

Chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS).

Chromatographic Method Overview
A sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method is presented for the simultaneous quantification of alprazolam and α-

hydroxyalprazolam in plasma.[1][2] The method utilizes a reversed-phase C18 column with an

isocratic mobile phase, providing efficient separation and rapid analysis.[1][2][3][4] Detection is

achieved using an electrospray ionization (ESI) source in positive ion mode with selected

reaction monitoring (SRM), which ensures high selectivity and sensitivity.[1][2][3][4]
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Parameter Condition

Chromatography
High-Performance Liquid Chromatography

(HPLC)

Column Reversed-phase C18

Mobile Phase
60:40 (v/v) Methanol:Water with 0.1% Formic

Acid[1][2][3][4]

Elution Mode Isocratic[1][2][3][4]

Flow Rate 250 µL/min[1][2][3][4]

Detection Tandem Mass Spectrometry (MS/MS)

Ionization Source Electrospray Ionization (ESI), Positive Mode

Scan Type Selected Reaction Monitoring (SRM)[1][2][3][4]

Quantitative Performance
The described method demonstrates excellent quantitative performance, suitable for clinical

and research applications.

Table 1: Method Validation Parameters

Parameter Alprazolam α-Hydroxyalprazolam

Linearity Range 0.05 - 50 ng/mL[1][2][3] 0.05 - 50 ng/mL[1][2][3]

Limit of Quantitation (LOQ) 0.05 ng/mL[1][2][3][5] 0.05 ng/mL[1][2][3][5]

Intra-assay Precision (%CV) ≤ 5.6%[1][2][3] ≤ 8.4%[1][2][3]

Inter-assay Precision (%CV) 8.7% - 11.8%[1][2][3] 7.8% - 9.6%[1][2][3]

Accuracy (% Deviation) ≤ ± 6.6%[1][2][3] ≤ ± 6.6%[1][2][3]

Retention Time ~3.0 min[3] ~3.7 min[3]

CV: Coefficient of Variation
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Pharmacokinetic Application

This method has been successfully applied to determine the pharmacokinetic profiles of

alprazolam and α-hydroxyalprazolam in human subjects following a 1 mg oral dose of

alprazolam.[1][2] The mean peak plasma concentration for alprazolam was observed at

approximately 11.5 ng/mL one hour post-dose, while the mean peak concentration for α-

hydroxyalprazolam was 0.18 ng/mL at four hours post-dose.[1][2][3]
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Caption: Workflow for the analysis of alprazolam and hydroxyalprazolam.
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Detailed Protocols
Protocol 1: Plasma Sample Preparation using Liquid-
Liquid Extraction
This protocol details the extraction of alprazolam and α-hydroxyalprazolam from human

plasma.

Materials:

Human plasma samples

Deuterated internal standards for alprazolam and α-hydroxyalprazolam

Saturated sodium borate buffer (pH 9)[6]

Toluene

Methylene chloride

HPLC grade methanol

HPLC grade water

Formic acid

Vortex mixer

Centrifuge

Nitrogen evaporator

Procedure:

Sample Aliquoting: To a 1.5 mL microcentrifuge tube, add 1 mL of plasma sample.

Internal Standard Spiking: Add the appropriate volume of deuterated internal standard

solution for both alprazolam and α-hydroxyalprazolam to each plasma sample.
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Buffering: Add 1 mL of saturated sodium borate buffer (pH 9) to each tube and vortex for 10

seconds.[6]

Extraction: Add 1 mL of a 7:3 (v/v) mixture of toluene and methylene chloride.[1][2][3][6]

Vortex vigorously for 1 minute.

Centrifugation: Centrifuge the samples at 3000 x g for 5 minutes to separate the aqueous

and organic layers.

Solvent Transfer: Carefully transfer the upper organic layer to a clean tube.

Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at

approximately 40°C.

Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (60:40

methanol:water with 0.1% formic acid).[1][2][3] Vortex for 30 seconds to ensure complete

dissolution.

Final Centrifugation: Centrifuge at 10,000 x g for 2 minutes to pellet any particulate matter.

Sample Transfer: Carefully transfer the supernatant to an autosampler vial for LC-MS/MS

analysis.

Protocol 2: LC-MS/MS Analysis
This protocol outlines the instrumental parameters for the chromatographic separation and

detection of alprazolam and α-hydroxyalprazolam.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Autosampler

Tandem mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:
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Column: Zorbax Rx C18, 150 mm x 2.1 mm, or equivalent[3][4]

Mobile Phase: 60:40 (v/v) Methanol:Water containing 0.1% Formic Acid[1][2][3][4]

Flow Rate: 250 µL/min[1][2][3][4]

Column Temperature: Ambient

Injection Volume: 20 µL[4]

Run Time: Approximately 5 minutes[3]

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Mode: Selected Reaction Monitoring (SRM)[1][2][3][4]

SRM Transitions:

Alprazolam: m/z 309 → [Product Ion]

α-Hydroxyalprazolam: m/z 325 → [Product Ion]

Alprazolam-d5 (IS): m/z 314 → [Product Ion][3][4]

α-Hydroxyalprazolam-d5 (IS): m/z 330 → [Product Ion][3][4] (Note: Specific product ions

and collision energies should be optimized for the instrument in use.)

Sheath Gas (Nitrogen): 80 psi[3][4]

Auxiliary Gas (Nitrogen): 12 units[3][4]

Collision Gas (Argon): 2.8 mTorr[3][4]

Collision Energy: -40 eV[3][4]

Logical Relationship Diagram
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Caption: Logical flow from sample to pharmacokinetic data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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